1-Bromo-4-(4-methoxybutyl)benzene
Cat. No. B8572863
M. Wt: 243.14 g/mol
InChI Key: IVUCQFMRPOMERR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822503B2
Procedure details
Sodium hydride (purity: 55%, 434 mg) and methyl iodide (0.62 mL) were added to a solution of 4-(4-bromophenyl)butan-1-ol obtained in Reference Example 5-21(1) in N,N-dimethylformamide (30 mL) under ice-cooling, and the mixture was stirred at room temperature for 7.5 hours. Water was added to the reaction solution, followed by extraction with a mixture of hexane-ethyl acetate (1:1). The organic layer was dried over sodium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=50:1→20:1→10:1) to give the title compound (1.06 g, 88%).
Name
Yield
88%
Identifiers
|
REACTION_CXSMILES
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[H-].[Na+].[CH3:3]I.[Br:5][C:6]1[CH:11]=[CH:10][C:9]([CH2:12][CH2:13][CH2:14][CH2:15][OH:16])=[CH:8][CH:7]=1.O>CN(C)C=O>[Br:5][C:6]1[CH:7]=[CH:8][C:9]([CH2:12][CH2:13][CH2:14][CH2:15][O:16][CH3:3])=[CH:10][CH:11]=1 |f:0.1|
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Inputs
Step One
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Name
|
|
|
Quantity
|
434 mg
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
|
Name
|
|
|
Quantity
|
0.62 mL
|
|
Type
|
reactant
|
|
Smiles
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CI
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|
Name
|
|
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Quantity
|
0 (± 1) mol
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|
Type
|
reactant
|
|
Smiles
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BrC1=CC=C(C=C1)CCCCO
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Step Two
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Name
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|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Three
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Name
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|
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Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
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CN(C=O)C
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the mixture was stirred at room temperature for 7.5 hours
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|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
followed by extraction with a mixture of hexane-ethyl acetate (1:1)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The organic layer was dried over sodium sulfate
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was then evaporated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (hexane:ethyl acetate=50:1→20:1→10:1)
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Outcomes
Product
Details
Reaction Time |
7.5 h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C(C=C1)CCCCOC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.06 g | |
| YIELD: PERCENTYIELD | 88% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
